Triisopropanolamine Triisopropanolamine Triisopropanolamine is a white solid with slight odor of ammonia. Denser than water .
Brand Name: Vulcanchem
CAS No.: 122-20-3
VCID: VC0086542
InChI: InChI=1S/C9H21NO3/c1-7(11)4-10(5-8(2)12)6-9(3)13/h7-9,11-13H,4-6H2,1-3H3
SMILES: CC(CN(CC(C)O)CC(C)O)O
Molecular Formula: C9H21NO3
(CH3CHOHCH2)3N
C9H21NO3
Molecular Weight: 191.27 g/mol

Triisopropanolamine

CAS No.: 122-20-3

Main Products

VCID: VC0086542

Molecular Formula: C9H21NO3
(CH3CHOHCH2)3N
C9H21NO3

Molecular Weight: 191.27 g/mol

Triisopropanolamine - 122-20-3

CAS No. 122-20-3
Product Name Triisopropanolamine
Molecular Formula C9H21NO3
(CH3CHOHCH2)3N
C9H21NO3
Molecular Weight 191.27 g/mol
IUPAC Name 1-[bis(2-hydroxypropyl)amino]propan-2-ol
Standard InChI InChI=1S/C9H21NO3/c1-7(11)4-10(5-8(2)12)6-9(3)13/h7-9,11-13H,4-6H2,1-3H3
Standard InChIKey SLINHMUFWFWBMU-UHFFFAOYSA-N
SMILES CC(CN(CC(C)O)CC(C)O)O
Canonical SMILES CC(CN(CC(C)O)CC(C)O)O
Boiling Point 581 °F at 760 mm Hg (NTP, 1992)
305.0 °C
306 °C
305 °C
Colorform Crystalline, white solid
Solid at 25 °C
Density 1.02 at 68 °F (USCG, 1999)
1.0 at 20 °C/4 °C
1.0 g/cm³
Flash Point 320 °F (NTP, 1992)
320 °F (160 °C) (Open cup)
160 °C o.c.
Melting Point 113 °F (NTP, 1992)
45.0 °C
45 °C
Physical Description Triisopropanolamine is a white solid with slight odor of ammonia. Denser than water .
Liquid
WHITE HYGROSCOPIC CRYSTALS.
Description Triisopropanolamine is a white solid with slight odor of ammonia. Denser than water .
Related CAS 58901-12-5 (hydrochloride)
67952-34-5 (citrate)
Solubility Soluble (NTP, 1992)
4.34 M
Soluble in ethanol; slightly soluble in chloroform
Soluble in oxygenated and aromatic solvents
Solubility at 25 °C, g/100g: acetone, 450; methanol, >500; ethanol, 365; water, >500
In water, >1000 g/L at 25 °C
Solubility in water, g/100ml at 20 °C: 83 (good)
Synonyms TiPlA
triisopropanolamine
triisopropanolamine citrate
triisopropanolamine hydrochloride
tris(2-hydroxypropyl)amine
Vapor Density Relative vapor density (air = 1): 6.6
Vapor Pressure less than 0.01 mm Hg at 68 °F (NTP, 1992)
9.75X10-6 mm Hg at 25 °C
Vapor pressure at 20 °C: negligible
PubChem Compound 24730
Last Modified Nov 11 2021
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